Cas no 1361922-92-0 (3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1361922-92-0
• MF: C₇H₂F₃IN₂O
• MW: 314.003263950348
• CID: 4911891
• Update Time: 2025-08-02

3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F3IN2O/c8-7(9,10)14-6-4(3-12)5(11)1-2-13-6/h1-2H
• InChI Key： OWKXVJIXMQUTDI-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine

3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1361922-92-0): A Versatile Building Block in Modern Chemistry

The 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1361922-92-0) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyridine derivative combines multiple functional groups - cyano, iodo, and trifluoromethoxy - making it a valuable chemical building block for various synthetic applications. Its molecular structure offers unique reactivity patterns that researchers are leveraging to develop novel compounds with enhanced biological activities.

In recent years, the demand for fluorinated pyridine compounds like 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine has increased dramatically, particularly in the development of new crop protection agents and pharmaceutical intermediates. The presence of both the iodo substituent and cyano group makes this compound particularly useful for cross-coupling reactions, which are fundamental in modern medicinal chemistry. Many researchers are exploring its potential in creating next-generation antifungal agents, responding to the growing concern about antimicrobial resistance.

The trifluoromethoxy group in 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine contributes to the compound's unique electronic properties and metabolic stability, making it valuable for drug discovery programs. Pharmaceutical companies are particularly interested in how this fluorinated heterocycle can improve the pharmacokinetic profiles of candidate drugs. Recent studies have shown promising results when this building block is incorporated into molecules targeting central nervous system disorders, a hot topic in current medical research.

From a synthetic chemistry perspective, 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine offers multiple sites for further functionalization. The iodine atom at the 4-position is highly reactive in palladium-catalyzed couplings, while the cyano group at the 3-position can be transformed into various other functional groups. This versatility explains why it's frequently mentioned in medicinal chemistry publications and patent applications related to small molecule drug development.

The compound's stability under various conditions makes it particularly useful for high-throughput screening applications. Many research laboratories stock 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine as part of their diversity-oriented synthesis toolkit. Its compatibility with common organic solvents and relative stability at room temperature contribute to its popularity as a chemical intermediate in both academic and industrial settings.

Environmental considerations are increasingly important in chemical research, and 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine fits well with the trend toward greener chemistry. While containing fluorine atoms, its efficient reactivity often allows for shorter synthetic routes with fewer steps, reducing overall waste. Researchers are exploring its use in developing biodegradable agrochemicals, addressing current concerns about environmental persistence of traditional crop protection products.

The global market for specialty pyridine derivatives like 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine is expected to grow significantly in the coming years, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Its unique combination of functional groups makes it particularly valuable for creating patentable chemical entities, a key consideration for companies looking to protect their intellectual property in competitive markets.

Quality control is crucial when working with 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine, and advanced analytical techniques such as HPLC and NMR spectroscopy are typically employed to ensure purity. The compound's well-defined spectral characteristics make it relatively straightforward to identify and quantify, which is important for process chemistry applications where reproducibility is essential.

Looking ahead, 3-Cyano-4-iodo-2-(trifluoromethoxy)pyridine is likely to play an increasingly important role in the development of targeted therapies and precision agriculture solutions. Its molecular architecture provides an excellent platform for creating compounds with specific biological activities while maintaining favorable physicochemical properties. As research continues into more sustainable chemical processes, this versatile heterocyclic building block will undoubtedly remain a valuable tool for synthetic chemists across multiple disciplines.